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Compound of Interest

Compound Name: 3-Cyclohexyl-1-propyne

Cat. No.: B099756

Essential Safety and Handling Guide for 3-
Cyclohexyl-1-propyne

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 3-Cyclohexyl-1-propyne. Adherence to these procedures is essential for ensuring

a safe laboratory environment.

Chemical Safety Overview

3-Cyclohexyl-1-propyne is a flammable liquid that is harmful if swallowed and can cause
serious eye damage[1]. It is crucial to handle this chemical with appropriate personal protective
equipment in a controlled environment to minimize risks.
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Physical and Chemical Properties

CAS Number

17715-00-3[1]

Molecular Formula

CoH14[1]

Molecular Weight 122.21 g/mol [1]
Appearance Clear Liquid[2]

Boiling Point 157-158 °CJ[1]

Density 0.845 g/mL at 25 °CJ[1]
Flash Point 35 °C (95 °F) - closed cup[1]
Solubility Slightly soluble in water[3]

Hazard Identification and Personal Protective

Equipment (PPE)

Hazard Classifications:

o Flammable liquids - Category 3[1]

o Acute toxicity, Oral - Category 4[1]

e Serious eye damage - Category 1[1]
Signal Word: Danger[1]

Hazard Statements:

e H226: Flammable liquid and vapor[1].
e H302: Harmful if swallowed[1].

e H318: Causes serious eye damage[1].

Required Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye Protection

Chemical splash goggles and
a face shield[1][4][5][6]

To protect against splashes
that can cause serious eye
damage. A face shield is
required when there is a risk of
explosion or a significant
splash hazard[4][5].

Hand Protection

Chemical resistant gloves
(e.g., Nitrile, Neoprene)[1][4][7]

To prevent skin contact. Glove
material should be selected
based on compatibility with the
chemical and the specific
laboratory task[4][7][8].

Body Protection

Flame-retardant lab coat[4][9]

To protect the skin and clothing
from splashes and in case of
fire. Lab coats should be fully
buttoned[4].

Respiratory Protection

Type ABEK (EN14387)

respirator filter or equivalent[1]

Required when working
outside of a fume hood or
when engineering controls are
insufficient to maintain
exposure below permissible
limits[4].

Footwear

Closed-toe shoes[4][5][9]

To protect feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Procedure

o Preparation and Engineering Controls:

o Work in a well-ventilated chemical fume hood to minimize the accumulation of flammable

vapors[9][10][11][12].

o Ensure a safety shower and eyewash station are readily accessible.
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o Remove all potential ignition sources from the work area, including open flames, hot
plates, and spark-producing equipment[9][10][11][12].

o Have an appropriate fire extinguisher (e.g., Class B) available in the immediate work area.

e Chemical Handling:

[e]

Wear all required personal protective equipment as specified in the table above.

o When transferring the chemical, do so carefully to avoid splashing. For transfers of large
volumes (greater than 4 liters), containers should be bonded and grounded to prevent
static electricity buildup, which can be an ignition source[9][10][11][12].

o Keep containers of 3-Cyclohexyl-1-propyne tightly closed when not in use to prevent the
escape of flammable vapors[9].

o Use bottle carriers when transporting glass containers[12].
e In Case of a Spill:
o Evacuate the immediate area.

o If the spill is small, absorb it with an inert material (e.g., vermiculite, sand) and place the
contaminated material in a sealed, labeled container for hazardous waste disposal.

o If the spill is large, evacuate the laboratory and follow your institution's emergency
procedures.

Disposal Plan
» Waste Collection:
o Collect all waste containing 3-Cyclohexyl-1-propyne in a dedicated, properly labeled

hazardous waste container[9][13][14]. The container must be in good condition, with a
secure, leak-proof cap[13][14].

o The waste container should be labeled "Hazardous Waste" and include the full chemical
name: "3-Cyclohexyl-1-propyne"[13][14].
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o Do not mix this waste with incompatible materials, such as strong oxidizing agents[10][15].

e Waste Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secondary
containment area away from normal lab activities[13][14]. The secondary containment
must be able to hold 110% of the volume of the primary container[13].

o The storage area should be clearly marked with a "Danger — Hazardous Waste" sign[13].
» Waste Disposal:

o Dispose of the hazardous waste through your institution's Environmental Health and
Safety (EH&S) department or a licensed hazardous waste disposal contractor[14][16][17].

o Do not dispose of 3-Cyclohexyl-1-propyne down the drain[14][17].

o Empty containers that held 3-Cyclohexyl-1-propyne must be triple-rinsed with a suitable
solvent. The rinsate must be collected and disposed of as hazardous waste[14][16]. After
rinsing, the container can be disposed of in the regular trash or recycled, depending on
institutional policies[14][16].

Workflow for Safe Handling of 3-Cyclohexyl-1-
propyne

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://ehs.okstate.edu/laboratory-safety/liquid_safety.html
https://blog.storemasta.com.au/4-essential-steps-keeping-flammable-liquids-laboratory
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b099756?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b099756?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b099756?utm_src=pdf-body
https://www.benchchem.com/product/b099756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Preparation
- Work in Fume Hood
- Remove Ignition Sources
- Check Safety Equipment

Proceed to PPE

Don Personal Protective Equipment (PPE)
- Goggles & Face Shield
- Flame-Retardant Lab Coat
- Chemical Resistant Gloves
- Respirator (if needed)

Ready for Handling

Chemical Handling

- Transfer Carefully
- Bond & Ground (if >4L)
- Keep Container Closed

]
If Spill Dccurs

Spill Response
- Evacuate
- Absorb & Contain
- Follow Emergency Procedures

Generate Waste

I
I
Collect SpiIII Debris

A

Waste Collection
- Designated, Labeled Container
- Do Not Mix Incompatibles

If No Waste Generated

Waste Storage
- Secondary Containment
- Designated Area

Ready for Disposal

Disposal
- Contact EH&S
- Triple-Rinse Empty Containers

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Cyclohexyl-1-propyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b099756?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

